Cas no 402491-57-0 (Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate)

• Product Name: Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate
• CAS No: 402491-57-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 2194317
• PubChem ID: 12071817
• Update Time: 2025-05-24

Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate
• SCHEMBL4463471
• MFCD09264037
• DB-360441
• 219949-95-8
• SB70671
• F51485
• DTXSID00476988
• CS-0179915
• AB50469
• C90432
• 402491-57-0
• CS-0169578
• ETHYL 4-HYDROXY-3-METHYLQUINOLINE-2-CARBOXYLATE
• ETHYL4-HYDROXY-3-METHYLQUINOLINE-2-CARBOXYLATE
• ethyl 3-methyl-4-oxo-1H-quinoline-2-carboxylate

• Inchi： 1S/C13H13NO3/c1-3-17-13(16)11-8(2)12(15)9-6-4-5-7-10(9)14-11/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： RJWLKJVVXOEFDR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(C2C=CC=CC=2N1)=O)=O

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate

Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS No. 402491-57-0): A Comprehensive Overview

Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS No. 402491-57-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly its carboxylate ester group and the presence of a methyl substituent, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The chemical structure of Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate consists of a quinoline core with a carbonyl group at the 4-position and a carboxylate ester at the 2-position. The presence of the methyl group at the 3-position further enhances its reactivity and potential for functionalization. This compound has been studied for its pharmacological effects, particularly in the context of antimicrobial and anti-inflammatory applications.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy against various diseases. Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its reactivity in various chemical transformations, including condensation reactions and ester hydrolysis, which can lead to the development of novel derivatives with enhanced biological activity.

The synthesis of Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization and esterification steps. The precise optimization of reaction conditions is crucial to achieve high yields and purity of the final product.

The pharmacological profile of Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate has been studied in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits promising antimicrobial activity against a range of bacterial and fungal strains. Additionally, it has been observed to possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The molecular interactions of Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate with biological targets have been investigated using computational methods. These studies have provided insights into its binding affinity and mode of action at the molecular level. The compound's ability to interact with specific enzymes and receptors suggests its potential as a lead compound for further drug development.

In conclusion, Ethyl 3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS No. 402491-57-0) is a versatile heterocyclic compound with significant pharmaceutical potential. Its unique structural features and demonstrated biological activities make it an attractive scaffold for drug discovery. Further research is warranted to explore its full therapeutic spectrum and develop novel derivatives with improved efficacy and safety profiles.